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Compound of Interest

Compound Name: Formylurea

Cat. No.: B075220 Get Quote

Introduction

Formylurea (CAS No. 1190-24-5), a derivative of urea, is a molecule of growing interest in the

fields of biochemistry, organic synthesis, and pharmaceutical sciences.[1] Its unique structure,

featuring both an amide and a formyl functional group, imparts a distinct reactivity that makes it

a versatile building block and a subject of study for various biological interactions.[1] This

technical guide provides an in-depth overview of formylurea, including its nomenclature,

physicochemical properties, synthesis protocols, key reactions, and applications, tailored for

researchers, scientists, and professionals in drug development.

Nomenclature and Identifiers
Formylurea is known by several alternative names and is cataloged under various chemical

identifiers. A comprehensive list is provided below for clear identification and literature

searching.
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Category Identifier

Common Name Formylurea

Synonyms

N-Formylurea, Allophanaldehyde, N-

carbamoylformamide, N-

formamidoformamide[2][3][4]

IUPAC Name N-carbamoylformamide[1][2]

CAS Number 1190-24-5[1][2][5]

Molecular Formula C₂H₄N₂O₂[1][2][5]

InChI Key JOWMUPQBELRFRZ-UHFFFAOYSA-N[1][2][5]

SMILES C(=O)NC(=O)N[2][6]

EC Number 214-719-4[2]

PubChem CID 70922[2]

Physicochemical Properties
The physical and chemical properties of formylurea are essential for its handling, application

in experiments, and understanding its behavior in different environments.

Property Value Source

Molecular Weight 88.07 g/mol [1][2]

Melting Point 168-173 °C [4][5][7]

Density
~1.286 - 1.437 g/cm³

(estimate)
[4][7]

pKa 10.35 ± 0.46 (Predicted) [4]

Appearance
White crystalline or fluffy

powder
[4][7]

XLogP3-AA -0.7 [2]
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Synthesis and Experimental Protocols
Synthesis of Formylurea from Formic Acid and Urea
Formylurea is primarily synthesized through the reaction of formic acid and urea.[1] This

reaction involves the formylation of urea, typically requiring heat. A continuous system for this

synthesis has been described, offering an efficient method for its production.[1]

Logical Workflow for Formylurea Synthesis
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A diagram illustrating the synthesis of formylurea.

Experimental Protocol: Continuous Synthesis

Reactant Preparation: Prepare a molar ratio of urea to formic acid between 1:1 and 1:1.5.[1]

Reaction Setup: Introduce the reactants into a continuous reaction kettle system.
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Reaction Conditions: Maintain the reaction temperature between 85–95°C under

atmospheric pressure. This temperature range is optimal for maximizing yield while

minimizing side reactions.[1]

Purification: The output from the reactor can be coupled with a purification system, such as

triple-effect evaporation, to isolate the formylurea product.[1]

Analysis: Confirm the product identity and purity using standard analytical techniques such

as NMR spectroscopy, mass spectrometry, and melting point analysis.

Chemical Reactivity and Applications in Synthesis
Formylurea is a versatile intermediate in organic synthesis, primarily due to the reactivity of its

formyl and amide groups.[1][6]

Key Chemical Reactions
Hydrolysis: Formylurea can be hydrolyzed back to formic acid and urea.[1]

Oxidation: It can be oxidized to produce carbon dioxide and ammonia.[1]

Substitution: The formyl group can undergo substitution reactions. For instance, reaction with

hydrogen sulfide (H₂S) can form thiourea derivatives.[1]

Three-Component Reaction for Dihydropyrimidinone
Synthesis
A notable application of formylurea is its participation in a one-pot, three-component reaction

to synthesize highly functionalized dihydropyrimidinones.[1] This reaction highlights its utility in

building complex heterocyclic structures.

Workflow for Dihydropyrimidinone Synthesis
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Reaction pathway for dihydropyrimidinone synthesis.

Experimental Protocol: Three-Component Synthesis

Intermediate Formation: In a suitable solvent, react an alkyl isocyanide with a dialkyl

acetylenedicarboxylate. This step generates a reactive zwitterionic intermediate.[1]

Nucleophilic Attack: Introduce formylurea to the reaction mixture. The formylurea acts as a

nucleophile, trapping the zwitterionic intermediate.[1]

Cyclization: The trapping event initiates a cyclization cascade, leading to the formation of the

dihydropyrimidinone ring structure.[1]

Work-up and Purification: After the reaction is complete, perform an appropriate aqueous

work-up and purify the product using column chromatography or recrystallization.

Characterization: Characterize the final dihydropyrimidinone product using spectroscopic

methods (NMR, IR, MS) to confirm its structure.
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Biological Activity and Research Applications
Formylurea's structural elements suggest its potential involvement in various biochemical

processes, making it a target for biological and pharmaceutical research.[1]

Formylation Reactions: It is investigated for its role in formylation, a post-translational

modification where a formyl group is added to proteins or other biomolecules. This

modification can alter the function and activity of the target molecules.[1]

Enzymatic Substrate: Formylurea can act as a substrate for certain enzymes. For example,

it is a minor substrate for triuret hydrolase (TrtA), though with significantly lower activity

compared to triuret.[1] It is also carboxylated by urea carboxylase.[1]

Pharmaceutical Intermediate: The compound serves as a precursor for synthesizing

pharmaceutical agents, including antihypertensive and antimicrobial compounds.[1] Its

structure is also found in analogues of antifungal drugs like posaconazole, highlighting its

utility in drug design.[1]

Safety and Handling
While the toxicological properties of formylurea have not been fully investigated, standard

laboratory precautions should be observed.[7]

Chemical Stability: Stable under normal temperatures and pressures.[7]

Conditions to Avoid: Avoid excess heat, dust generation, and strong oxidants.[7]

Incompatibilities: Incompatible with strong oxidizing agents.[7]

Hazardous Decomposition: Thermal decomposition may produce nitrogen oxides and carbon

monoxide.[7]

Handling: Use with adequate ventilation and avoid contact with skin, eyes, and clothing.

Minimize dust generation.[7]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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